Cas no 56140-47-7 (Benzene, 2-(1,1-dimethylethyl)-1,3,5-trinitro-)

• Product Name: Benzene, 2-(1,1-dimethylethyl)-1,3,5-trinitro-
• CAS No: 56140-47-7
• MF: C₁₀H₁₁N₃O₆
• MW: 269.210842370987
• CID: 349691
• PubChem ID: 17833101
• Update Time: 2025-04-19

Benzene, 2-(1,1-dimethylethyl)-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(1,1-dimethylethyl)-1,3,5-trinitro-
• 2-tert-butyl-1,3,5-trinitrobenzene
• DTXSID30591178
• SCHEMBL4926322
• 56140-47-7

• Inchi： 1S/C10H11N3O6/c1-10(2,3)9-7(12(16)17)4-6(11(14)15)5-8(9)13(18)19/h4-5H,1-3H3
• InChI Key： YGVVDCMQPYJUJN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1C(C)(C)C)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 269.06483
• Monoisotopic Mass: 269.06478508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 129.42